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Compound of Interest

Compound Name: Vegfr-2-IN-60
Cat. No.: B15583047
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for Vegfr-2-IN-60, a potent
inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). These guidelines are
intended to assist researchers in designing and executing experiments to evaluate the efficacy
and mechanism of action of this compound in various preclinical models.

Product Information and Purchasing

Vegfr-2-IN-60 is a small molecule inhibitor with high affinity for VEGFR-2, a key mediator of
angiogenesis. It has demonstrated cytotoxic activity against various cancer cell lines.[1][2]
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Parameter Details Source

Vegfr-2-IN-60 (also referred to )
Product Name MedchemExpress, InvivoChem
as compound 5c¢)

Target VEGFR-2 MedchemExpress, InvivoChem
MedchemExpress[1],

IC50 1.07 nM _
InvivoChem|[2]

Exhibits cytotoxic activity

) ] o ) MedchemExpress[1],
Biological Activity against HCC1806, Hela, and )
] InvivoChem|[2]
A549 cell lines.
] For research use only. Not for )
Primary Use InvivoChem|[2]
human use.
Supplier Information:
Supplier Catalog Number Purity Website

>98% (as specified on
MedchemExpress HY-170549 o --INVALID-LINK--
similar product pages)

InvivoChem V105135 298% --INVALID-LINK--

Scientific Background: VEGFR-2 Signaling Pathway

VEGFR-2 is a receptor tyrosine kinase that plays a central role in angiogenesis, the formation
of new blood vessels.[3][4] Upon binding of its ligand, primarily VEGF-A, VEGFR-2 dimerizes
and undergoes autophosphorylation of specific tyrosine residues in its cytoplasmic domain.[3]
[5] This activation triggers multiple downstream signaling cascades that are crucial for
endothelial cell proliferation, migration, survival, and permeability.[4][6][7] The two major
pathways initiated by VEGFR-2 activation are the PLCy-PKC-Raf-MEK-MAPK pathway, which
primarily regulates cell proliferation, and the PI3K-Akt pathway, which is essential for cell
survival.[4][6][7]
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Experimental Protocols

The following are generalized protocols that can be adapted for the evaluation of Vegfr-2-IN-
60.

In Vitro VEGFR-2 Kinase Inhibition Assay (ELISA-based)

This assay determines the direct inhibitory effect of Vegfr-2-IN-60 on the enzymatic activity of
the VEGFR-2 kinase.

Materials:

e Recombinant human VEGFR-2 kinase

e Poly(Glu, Tyr) 4:1 substrate-coated 96-well plates
e Vegfr-2-IN-60

o ATP

» Anti-phosphotyrosine antibody conjugated to HRP
e TMB substrate

e Stop solution (e.g., 2N H2S0a4)

e Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35, 2 mM
DTT)

» Plate reader

Procedure:

o Prepare serial dilutions of Vegfr-2-IN-60 in assay buffer.

e Add 25 pL of the diluted inhibitor or vehicle control to the wells of the substrate-coated plate.

e Add 25 pL of recombinant VEGFR-2 kinase solution to each well.
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Incubate for 10 minutes at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding 50 pL of ATP solution to each well.

Incubate for 30-60 minutes at 37°C.

Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

Add 100 pL of HRP-conjugated anti-phosphotyrosine antibody to each well and incubate for
1 hour at room temperature.

Wash the plate three times.

Add 100 pL of TMB substrate and incubate in the dark for 15-30 minutes.

Stop the reaction by adding 100 uL of stop solution.

Read the absorbance at 450 nm using a plate reader.

Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration.[8]

Cell Viability Assay (MTT Assay)

This assay measures the cytotoxic effect of Vegfr-2-IN-60 on cancer cell lines.

Materials:

VEGFR-2 expressing cancer cell lines (e.g., HepG2, HCT-116, MCF-7)

Vegfr-2-IN-60

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates
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e Incubator (37°C, 5% CO2)
o Plate reader
Procedure:

o Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere
overnight.

o Treat the cells with various concentrations of Vegfr-2-IN-60 or vehicle control.
e Incubate for 48-72 hours.
e Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

e Remove the medium and add 150 pL of DMSO to each well to dissolve the formazan
crystals.

o Shake the plate for 10 minutes.
e Read the absorbance at 570 nm.

o Calculate the percentage of cell viability relative to the vehicle-treated control cells and
determine the IC50 value.[9]

Endothelial Cell Tube Formation Assay

This assay assesses the anti-angiogenic potential of Vegfr-2-IN-60 by measuring its effect on
the formation of capillary-like structures by endothelial cells.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECS)

Matrigel

Vegfr-2-IN-60

Endothelial cell growth medium
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e 96-well plates

e Microscope

Procedure:

Thaw Matrigel on ice and coat the wells of a 96-well plate with 50 uL of Matrigel.
 Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

e Seed HUVECSs (1-2 x 10* cells/well) onto the Matrigel-coated wells.

o Treat the cells with different concentrations of Vegfr-2-IN-60 or vehicle control.
 Incubate for 4-18 hours at 37°C.

 Visualize and photograph the tube formation using a microscope.

¢ Quantify the degree of tube formation by measuring parameters such as the number of
branch points and total tube length.[8]

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating a VEGFR-2 inhibitor.
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Workflow for VEGFR-2 Inhibitor Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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